Dehydrocondensation of organylsilanes giving Si–Si bonds
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC2000v069n02ABEH000498
Abstract
The data on catalytic dehydrocondensation of organylsilanes with the formation of Si–Si bonds are systematised and generalised. The mechanism and general features (the effects of the nature of the reactants and the catalyst, the solvent and the reaction conditions) of these reactions catalysed by cyclopentadienyl complexes of transition metals are considered. Electrochemical and other procedures for the dehydrocondensation of organylsilanes are discussed. The bibliography includes 220 references.
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